4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(1-phenylethyl)benzamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C19H22N2O3S/c1-15(16-7-3-2-4-8-16)20-19(22)17-9-11-18(12-10-17)21-13-5-6-14-25(21,23)24/h2-4,7-12,15H,5-6,13-14H2,1H3,(H,20,22)
• InChI Key: RSRQDVPUDHYRHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(1-phenylethyl)benzamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of thiazolidinones and has been found to exhibit a wide range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have synthesized a range of compounds with structural similarities, investigating their potential biological activities. For instance, the study of novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides revealed moderate to significant radical scavenging activity, highlighting their potential as templates for developing biologically active compounds (Ahmad et al., 2012) $source$source.

Antimicrobial and Antitubercular Activities

Synthesized derivatives have been evaluated for antimicrobial properties, showing promise against various bacterial and fungal strains. For instance, the synthesis of 4-(benzyloxy)-N-(3-chloro-2-(substitutedphenyl)-4-oxoazetidin-1-yl) benzamide derivatives demonstrated promising in vitro anti-tubercular activity against Mycobacterium tuberculosis, with non-cytotoxic nature towards human cancer cell lines, indicating their potential as anti-tubercular scaffolds (Nimbalkar et al., 2018) $source$source.

Anticancer Activities

Compounds based on benzothiazine derivatives have been synthesized and tested for their anticancer activities against various cancer cell lines. Studies indicate that some derivatives exhibited moderate to good inhibitory activity, suggesting the potential for these compounds to serve as leads in cancer therapy (Kamal et al., 2011) $source$source.

Anticonvulsant Activity

Investigations into the structure-activity relationships of compounds related to 4-amino-N-(1-phenylethyl)benzamide have explored their anticonvulsant properties. Modifications to the structure have resulted in varied potency and toxicity, contributing to our understanding of how structural changes impact biological activity (Clark & Davenport, 1987) $source$source.